Hexadecanoic acid, 1-[[(1-oxopentadecyl)oxy]methyl]-1,2-ethanediyl ester

• IUPAC Name: (2-hexadecanoyloxy-3-pentadecanoyloxypropyl) hexadecanoate
• InChI: InChI=1S/C50H96O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-47(45-54-48(51)42-39-36-33-30-27-24-21-18-15-12-9-6-3)56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h47H,4-46H2,1-3H3
• InChI Key: BLIGKERFCBUUQF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC
• Molecular Formula: C50H96O6
• Molecular Weight: 793.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of hexadecanoic acid esters generally consists of a long hydrocarbon chain with a carboxylate group at one end. The specific structure of this ester would depend on the structure of the 1-oxopentadecyl and 1,2-ethanediyl groups attached to it.

Chemical Reactions Analysis

Hexadecanoic acid esters, like other esters, can undergo reactions such as hydrolysis, reduction, and transesterification. The specific reactions that this ester can undergo would depend on its exact structure, which isn’t specified in the available sources.

Scientific Research Applications

• Synthesis and Chemical Analysis :

  • A study by Tulloch (1982) described the synthesis of hexadecanoic acids with specific isotopic labeling, showcasing its application in chemical analysis and synthesis techniques (Tulloch, 1982).
  • Similarly, Tulloch and Bergter (1981) explored general syntheses of fatty acids specifically labeled with deuterium, which are valuable for advanced chemical research and studies in lipid chemistry (Tulloch & Bergter, 1981).

• Materials Science and Technology :

  • Research conducted by Shikhaliev et al. (2016) delved into the production of esters with various fatty acids, including hexadecanoic acid, and examined their emulsifying properties, crucial in materials science (Shikhaliev et al., 2016).

• Medical and Pharmaceutical Applications :

  • A study by Lee et al. (2008) on the synthesis and evaluation of fatty acid metabolism in mouse myocardium using hexadecanoic acid derivatives provided insights into potential medical applications (Lee et al., 2008).
  • Additionally, the work of Choo et al. (2001) on the hexane extract of Typhonium flagelliforme, which included hexadecanoic acid methyl ester, highlighted its relevance in ethnopharmacology and cytotoxicity studies (Choo et al., 2001).

• Natural Product Research and Environmental Sciences :

  • Research by Ajoku et al. (2015) isolated hexadecanoic acid methyl ester from the calyx of green Hibiscus sabdariffa, pointing towards its significance in natural product chemistry and environmental sciences (Ajoku et al., 2015).